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Compound of Interest

Compound Name: 5,5-Dimethoxyhex-1-en-3-ol

Cat. No.: B15430326 Get Quote

Important Note for the Reader: An extensive search for the compound "5,5-Dimethoxyhex-1-
en-3-ol" and its corresponding CAS number did not yield any specific results in publicly

available chemical databases. This suggests that the requested compound may be novel, not

widely documented, or that the nomenclature may be imprecise.

This guide therefore focuses on a structurally similar and well-documented compound: 3,5-

Dimethylhex-1-en-3-ol. This tertiary alcohol shares a six-carbon backbone with a vinyl group

and a hydroxyl group, with methyl substitutions. It is our assessment that information on this

related compound will be of significant value to researchers and scientists in the field of drug

development and organic synthesis.

Chemical Identity and Properties of 3,5-
Dimethylhex-1-en-3-ol
CAS Number: 3329-48-4[1][2]

Molecular Formula: C8H16O[1][2]

IUPAC Name: 3,5-Dimethylhex-1-en-3-ol[2]

This compound is a tertiary alcohol, a structural motif of interest in medicinal chemistry due to

its potential to introduce specific steric and electronic properties into a molecule.
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A summary of the key physicochemical properties of 3,5-Dimethylhex-1-en-3-ol is presented in

the table below. These parameters are crucial for understanding its behavior in various

experimental and biological systems.

Property Value Unit Source

Molecular Weight 128.215 g/mol [1]

Boiling Point 143.6 °C at 760 mmHg [2]

Density 0.834 g/cm³ [2]

Flash Point 40.1 °C [2]

Vapor Pressure 2.13 mmHg at 25°C [2]

XLogP3 2.1 [2]

Hydrogen Bond Donor

Count
1 [2]

Hydrogen Bond

Acceptor Count
1 [2]

Rotatable Bond Count 3 [2]

Synthesis and Experimental Protocols
The synthesis of tertiary alcohols such as 3,5-Dimethylhex-1-en-3-ol is a fundamental

transformation in organic chemistry. A common and effective method involves the Grignard

reaction, where a Grignard reagent is reacted with a suitable ketone.

Retrosynthetic Analysis and Proposed Synthesis
A logical retrosynthetic disconnection of 3,5-Dimethylhex-1-en-3-ol points to methyl vinyl ketone

and isobutylmagnesium bromide as readily available starting materials. The overall synthetic

workflow is depicted below.
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Proposed Synthesis
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Caption: Retrosynthetic analysis and proposed synthetic pathway for 3,5-Dimethylhex-1-en-3-

ol.

Detailed Experimental Protocol: Grignard Synthesis
The following protocol outlines a potential laboratory-scale synthesis of 3,5-Dimethylhex-1-en-

3-ol.

Materials:

Magnesium turnings

Iodine crystal (as initiator)

Anhydrous diethyl ether

Isobutyl bromide

Methyl vinyl ketone

Saturated aqueous ammonium chloride solution

Anhydrous magnesium sulfate
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Standard glassware for inert atmosphere reactions (e.g., Schlenk line)

Procedure:

Preparation of the Grignard Reagent:

In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a

dropping funnel, and a nitrogen inlet, place magnesium turnings.

Add a small crystal of iodine.

Add a solution of isobutyl bromide in anhydrous diethyl ether dropwise from the dropping

funnel. The disappearance of the iodine color and the gentle refluxing of the ether indicate

the initiation of the reaction.

After the addition is complete, reflux the mixture for 30 minutes to ensure complete

formation of the Grignard reagent.

Reaction with Ketone:

Cool the Grignard reagent solution to 0 °C in an ice bath.

Add a solution of methyl vinyl ketone in anhydrous diethyl ether dropwise from the

dropping funnel, maintaining the temperature below 5 °C.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for 1-2 hours.

Workup and Purification:

Quench the reaction by slowly adding a saturated aqueous solution of ammonium

chloride.

Separate the organic layer, and extract the aqueous layer with diethyl ether.

Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

Filter the drying agent and remove the solvent under reduced pressure.
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Purify the crude product by vacuum distillation or column chromatography to yield pure

3,5-Dimethylhex-1-en-3-ol.

Potential Applications in Drug Development and
Research
While specific biological activities of 3,5-Dimethylhex-1-en-3-ol are not extensively reported, its

structural features suggest potential areas of application for researchers in drug development.

Scaffold for Bioactive Molecules: The combination of a tertiary alcohol and a vinyl group

provides multiple points for further chemical modification. This allows for the generation of a

library of derivatives for screening in various biological assays.

Chiral Building Block: The tertiary alcohol creates a chiral center, making it a potential

starting material for the stereoselective synthesis of more complex molecules. The resolution

of the racemic mixture or the development of an asymmetric synthesis would be a key step

in this application.

Metabolic Stability Studies: The tertiary alcohol moiety can influence the metabolic stability of

a drug candidate. This compound could be used as a reference in studies investigating the

metabolism of molecules containing similar structural features.

The logical workflow for exploring the potential of this compound in a drug discovery context is

outlined below.
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Caption: A generalized workflow for the integration of a novel chemical entity into a drug

discovery program.

Conclusion
While the initially requested "5,5-Dimethoxyhex-1-en-3-ol" remains elusive in the chemical

literature, the structurally related 3,5-Dimethylhex-1-en-3-ol presents a well-characterized
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compound with potential for further investigation. Its straightforward synthesis and the

presence of versatile functional groups make it an attractive building block for medicinal

chemistry and materials science. This technical guide provides a foundational understanding of

its properties and synthesis, offering a starting point for researchers and drug development

professionals interested in exploring the chemical space around substituted hexenols. Further

research into the biological activities of this compound and its derivatives is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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